Cas no 1206250-52-3 (6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine)

6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine structure
1206250-52-3 structure
Product Name:6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine
CAS No:1206250-52-3
MF:C7H4F3N3S
MW:219.18696975708
MDL:MFCD14581855
CID:3166910
PubChem ID:66545279
Update Time:2025-04-21

6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine
    • 6-(Trifluoromethyl)-(1,3)thiazolo(4,5-b)pyridin-2-amine
    • 1206250-52-3
    • QSALCPGVJCPHOJ-UHFFFAOYSA-N
    • EN300-306216
    • 6-(Trifluoromethyl)thiazolo(4,5-b)pyridin-2-amine
    • DTXSID901234714
    • 6-(Trifluoromethyl)thiazolo[4,5-b]pyridin-2-amine
    • 6-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine
    • 826-307-7
    • GYB25052
    • MDL: MFCD14581855
    • Inchi: 1S/C7H4F3N3S/c8-7(9,10)3-1-4-5(12-2-3)13-6(11)14-4/h1-2H,(H2,11,12,13)
    • InChI Key: QSALCPGVJCPHOJ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C1=CC(C(F)(F)F)=CN=2

Computed Properties

  • Exact Mass: 219.00780280Da
  • Monoisotopic Mass: 219.00780280Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 321.6±52.0 °C at 760 mmHg
  • Flash Point: 148.3±30.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine Security Information

6-(Trifluoromethyl)-1,3thiazolo4,5-bpyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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